Cas no 27425-56-5 (3-[(4-Formylphenyl)(methyl)amino]propanoic acid)

• Product Name: 3-[(4-Formylphenyl)(methyl)amino]propanoic acid
• CAS No: 27425-56-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5464232
• PubChem ID: 22906239
• Update Time: 2025-06-27

3-[(4-Formylphenyl)(methyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-formylphenyl)(methyl)amino]propanoic acid
• N-(4-Formylphenyl)-N-methyl-beta-alanine
• 3-[Methyl(4-formylphenyl)amino]propanoic acid
• J3.519.511D
• Z1508955974
• β-Alanine, N-(4-formylphenyl)-N-methyl-
• CS-0260574
• beta-Alanine, N-(4-formylphenyl)-N-methyl-
• EN300-7543476
• N-(4-Formylphenyl)-N-methyl-I(2)-alanine
• SCHEMBL8384383
• 3-((4-formylphenyl)(methyl)amino)propanoic acid
• G70886
• 27425-56-5
• DTXSID601286578
• 3-[(4-Formylphenyl)(methyl)amino]propanoic acid

• Inchi： 1S/C11H13NO3/c1-12(7-6-11(14)15)10-4-2-9(8-13)3-5-10/h2-5,8H,6-7H2,1H3,(H,14,15)
• InChI Key： MHNBHSBXTJIZFG-UHFFFAOYSA-N
• SMILES： OC(CCN(C)C1C=CC(C=O)=CC=1)=O

Computed Properties

• Exact Mass: 207.08954328 g/mol
• Monoisotopic Mass: 207.08954328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.23
• XLogP3: 1
• Topological Polar Surface Area: 57.6

Additional information on 3-[(4-Formylphenyl)(methyl)amino]propanoic acid

3-[(4-Formylphenyl)(methyl)amino]propanoic Acid: A Comprehensive Overview

3-[(4-Formylphenyl)(methyl)amino]propanoic acid, identified by the CAS number 27425-56-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science.

The molecular structure of 3-[(4-Formylphenyl)(methyl)amino]propanoic acid comprises a propanoic acid backbone linked to a substituted amino group. The amino group is further substituted with a methyl group and a 4-formylphenyl group, which introduces aromaticity and additional functional groups into the molecule. This combination of functional groups—carboxylic acid, amine, and aldehyde—contributes to the compound's versatility in chemical reactions and biological interactions.

Recent studies have explored the synthesis of this compound through various routes, including nucleophilic substitution and condensation reactions. Researchers have focused on optimizing reaction conditions to enhance yield and purity, making it more feasible for large-scale production. The synthesis process involves the careful manipulation of reagents and reaction conditions to ensure the desired stereochemistry and regioselectivity.

In terms of applications, 3-[(4-Formylphenyl)(methyl)amino]propanoic acid has shown promise in the development of bioactive compounds. Its structure allows for interactions with biological systems, making it a candidate for drug design targeting specific receptors or enzymes. For instance, studies have indicated potential anti-inflammatory and antioxidant properties, which could be harnessed in therapeutic agents.

The compound's role in material science is another area of exploration. Its functional groups enable it to participate in polymerization reactions, leading to the creation of novel materials with tailored properties. Researchers are investigating its use in creating biodegradable polymers, which have applications in packaging and biomedical devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of 3-[(4-Formylphenyl)(methyl)amino]propanoic acid. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic pathways and predictive modeling for its interactions with biological systems.

In conclusion, 3-[(4-Formylphenyl)(methyl)amino]propanoic acid, CAS No. 27425-56-5, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with ongoing research into its synthesis and applications, positions it as a valuable asset in both academic and industrial settings.